Cas no 1361655-38-0 (6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid)

• Product Name: 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid
• CAS No: 1361655-38-0
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 4920024
• Update Time: 2025-11-06

6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO3/c13-7-3-5(4-8(14)10(7)15)6-1-2-9(17)16-11(6)12(18)19/h1-4H,(H,16,17)(H,18,19)
• InChI Key： OTDXRGDFAHNYQB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(NC=1C(=O)O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 3
• Topological Polar Surface Area: 66.4

Additional information on 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid

Introduction to 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic Acid (CAS No. 1361655-38-0) and Its Emerging Applications in Chemical Biology

6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid, identified by the chemical identifier CAS No. 1361655-38-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse pharmacological and biochemical roles. The presence of a hydroxyl group and a trichlorophenyl substituent in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

The molecular structure of 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid consists of a pyridine ring substituted with a hydroxyl group at the 6-position and a 3,4,5-trichlorophenyl group at the 3-position. This arrangement not only contributes to its unique reactivity but also influences its interactions with biological targets. The trichlorophenyl moiety, in particular, is known for its ability to modulate enzyme activity and cellular signaling pathways, which has led to its exploration in various therapeutic contexts.

In recent years, 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid has been studied for its potential role in modulating inflammatory responses and oxidative stress. Research has indicated that this compound may interact with specific enzymes and receptors involved in these pathways, potentially offering therapeutic benefits in conditions such as neurodegenerative diseases and chronic inflammation. The hydroxyl group at the 6-position of the pyridine ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological molecules, enhancing binding affinity and specificity.

One of the most compelling aspects of 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid is its ability to serve as a precursor or intermediate in the synthesis of more complex bioactive molecules. In drug discovery pipelines, such derivatives are often utilized to develop novel compounds with enhanced pharmacological properties. The trichlorophenyl group provides a scaffold for further functionalization, allowing chemists to tailor the compound's biological activity by introducing additional modifications.

Recent studies have also explored the antimicrobial properties of 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid. The structural features of this compound have been found to disrupt bacterial cell membranes and interfere with essential metabolic processes, making it a promising candidate for developing new antimicrobial agents. This aligns with the growing global concern over antibiotic resistance, where innovative approaches are needed to combat pathogenic bacteria.

The synthesis of 6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trichlorophenyl group efficiently. These methods not only improve the synthetic route but also enhance scalability for industrial applications.

In conclusion,6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361655-38-0) represents a fascinating compound with diverse potential applications in chemical biology and drug development. Its unique structural features enable interactions with biological targets that could lead to novel therapeutic strategies for various diseases. As research continues to uncover new insights into its properties and mechanisms of action,6-Hydroxy-3-(3,4,5-trichlorophenyl)picolinic acid is poised to play an increasingly important role in advancing medical science.